Cas no 1806915-04-7 (Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate
• CAS No: 1806915-04-7
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4855986
• Update Time: 2025-10-30

Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate

• Inchi： 1S/C8H7F2IN2O2/c1-15-8(14)3-2-4(12)5(6(9)10)13-7(3)11/h2,6H,12H2,1H3
• InChI Key： WTFYOWASRZXXJR-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate

Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate: A Comprehensive Overview

The compound Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate, with the CAS number 1806915-04-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with an amino group, a difluoromethyl group, and an iodine atom, along with a methyl ester group at the 5-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate in drug discovery efforts. The presence of an iodine atom at the 6-position of the pyridine ring introduces significant electronic effects, which can influence the molecule's reactivity and bioavailability. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition or receptor modulation. For instance, the amino group at the 3-position can serve as a nucleophilic site for further functionalization, enabling the creation of more complex molecular architectures.

The difluoromethyl group at the 2-position adds another layer of complexity to this compound's structure. Fluorinated compounds are known for their enhanced stability and lipophilicity, which are desirable properties in drug design. This feature has led to investigations into its use as a building block for constructing fluorinated heterocycles, which are increasingly sought after in pharmaceutical research due to their potential to improve pharmacokinetic profiles.

In terms of synthesis, Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate can be prepared through a variety of methods, including multi-component reactions and stepwise synthesis strategies. One notable approach involves the coupling of an appropriately substituted pyridine derivative with an iodinating agent under controlled conditions. The methyl ester group at the 5-position not only facilitates purification but also serves as a handle for further chemical modifications.

From an applications perspective, this compound has shown promise in areas beyond drug discovery. Its structural versatility makes it a candidate for use in materials science, particularly in the development of advanced materials with tailored electronic properties. For example, researchers have explored its potential as a component in organic semiconductors and light-emitting diodes (LEDs), where its electronic characteristics could contribute to improved device performance.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate. These studies have provided insights into its interaction with biological targets and its potential for catalytic applications. Computational models have revealed that the amino and iodine substituents significantly influence the molecule's electron distribution, which could be leveraged in designing more efficient catalysts for organic transformations.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-6-iodopyridine-5-carboxylate stands out as a versatile and intriguing compound with multifaceted applications across various scientific disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing our understanding of complex molecular systems.